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4-Methyl-5-nitroindoline

hydrochloride

CAS No.: 1956318-86-7

Cat. No.: B11889528

Get Quote

Executive Summary: The Strategic Value of the 4-
Methyl-5-nitroindoline Scaffold[1][2]
In the landscape of heterocyclic drug discovery, 4-methyl-5-nitroindoline (CAS: 165250-68-0)

represents a high-value "privileged structure" intermediate.[1] Unlike simple indole or indoline

scaffolds, the introduction of a methyl group at the C4 position creates a unique steric and

electronic environment that significantly alters the pharmacological profile of downstream

derivatives.

This guide explores the utility of 4-methyl-5-nitroindoline not merely as a building block, but as

a strategic tool for conformationally restricted ligand design.[1] Its primary applications span:

Kinase Inhibitors: The C4-methyl group often occupies the hydrophobic "gatekeeper" or

solvent-front pockets in ATP-binding sites, enhancing selectivity.[1]

GPCR Ligands: Serving as a serotonin (5-HT) bioisostere with reduced metabolic liability

compared to indoles.
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Dual-Action Anti-inflammatories: As a core scaffold for 5-LOX/sEH inhibitors.[1]

Chemical Architecture & Mechanistic Rationale
The "Ortho-Effect" and Conformation
The defining feature of 4-methyl-5-nitroindoline is the steric clash between the C4-methyl group

and the C5-nitro (or subsequent amino) substituent.[1]

Planarity Disruption: In typical 5-nitroindolines, the nitro group is coplanar with the aromatic

ring, maximizing resonance. In the 4-methyl analog, steric repulsion forces the C5-

substituent to twist out of plane.[1]

Pharmacological Consequence: This twist can lock the molecule into a bioactive

conformation that fits specific receptor sub-pockets, potentially reducing the entropic penalty

of binding.

Electronic Profiling
The C5-nitro group is a strong electron-withdrawing group (EWG), reducing the basicity of the

N1-nitrogen.[1] This makes the N1 position less prone to metabolic oxidation but requires

stronger bases for alkylation reactions.

Synthetic Pathways and Functionalization[2][3][4][5]
The synthesis of 4-methyl-5-nitroindoline typically proceeds via the reduction of its indole

counterpart or nitration of the parent indoline.[1] Below is the authoritative workflow for

generating and utilizing this scaffold.

Synthesis Workflow (DOT Visualization)

4-Methylindole Reduction
(NaBH3CN / AcOH) 4-Methylindoline Nitration

(HNO3 / H2SO4)
4-Methyl-5-nitroindoline

(Target Scaffold)

Reduction
(H2, Pd/C)

N-Alkylation
(R-X, NaH)

4-Methyl-5-aminoindoline
(Kinase Precursor)

N-Substituted
Derivatives

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.bldpharm.com/products/16096-32-5.html
https://www.bldpharm.com/products/16096-32-5.html
https://www.bldpharm.com/products/16096-32-5.html
https://www.bldpharm.com/products/16096-32-5.html
https://www.bldpharm.com/products/16096-32-5.html
https://www.benchchem.com/product/b11889528/docs?utm_src=pdf-body-img#medicinal-chemistry-applications-of-4-methyl-5-nitroindoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11889528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthetic tree transforming 4-methylindole into the target nitroindoline and its

downstream amino-precursors.

Medicinal Chemistry Applications
Kinase Inhibition (ATP-Competitors)
In the design of Type I and Type II kinase inhibitors, the 4-methyl-5-aminoindoline derivative

(obtained by reducing the nitro group) is a critical pharmacophore.[1]

Mechanism: The indole/indoline NH usually forms a hydrogen bond with the hinge region of

the kinase.

Role of 4-Methyl: This group points towards the hydrophobic II pocket or the gatekeeper

residue.[1] If the gatekeeper is small (e.g., Threonine), the methyl group fits snugly; if large

(e.g., Methionine), it may induce selectivity by preventing binding.

Target Examples: VEGFR (Vascular Endothelial Growth Factor Receptor) and Aurora

Kinases often accommodate this substitution pattern.

GPCR Ligands (Serotonergic Modulators)
Indolines are classic bioisosteres for serotonin (5-hydroxytryptamine). The 4-methyl-5-

nitroindoline scaffold has been explored in antimigraine research (5-HT1B/1D agonists).[1]

Metabolic Stability: Unlike the indole core of sumatriptan, the indoline core is less susceptible

to oxidative metabolism at the C2-C3 bond.

SAR Insight: The 5-nitro group serves as a precursor to sulfonamides or amides, mimicking

the polar tail of triptans.

Dual 5-LOX/sEH Inhibitors
Recent studies (e.g., J. Med. Chem. 2022) have highlighted nitroindolines as scaffolds for dual

inhibitors of 5-lipoxygenase (5-LOX) and soluble epoxide hydrolase (sEH).

Application: Treatment of chronic inflammation and asthma.
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Design: The indoline core acts as a lipophilic anchor. The 4-methyl group modulates the

lipophilicity (LogP) and prevents "flat" stacking, improving solubility.

Experimental Protocols
Protocol A: Reduction to 4-Methyl-5-aminoindoline
A self-validating protocol for generating the key amine intermediate.[1]

Reagents:

4-Methyl-5-nitroindoline (1.0 eq)[1][2]

Palladium on Carbon (10% Pd/C, 0.1 eq)

Methanol (anhydrous)

Hydrogen gas (balloon pressure)

Procedure:

Dissolution: Dissolve 4-methyl-5-nitroindoline in methanol (0.1 M concentration) in a round-

bottom flask.

Catalyst Addition: Carefully add 10% Pd/C under an inert argon atmosphere. Caution:

Pyrophoric.[1]

Hydrogenation: Purge the vessel with

gas three times. Stir vigorously under a hydrogen balloon at Room Temperature (RT) for 4–6
hours.

Monitoring: Monitor via TLC (System: 50% EtOAc/Hexane). The starting material

(yellow/orange) should disappear, replaced by a fluorescent amine spot.

Workup: Filter the mixture through a Celite pad to remove Pd/C. Wash the pad with

methanol.
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Isolation: Concentrate the filtrate in vacuo. The resulting 4-methyl-5-aminoindoline is

unstable to oxidation; use immediately or store as an HCl salt.[1]

Protocol B: General N-Alkylation (Library Generation)
Reagents:

4-Methyl-5-nitroindoline (1.0 eq)[1][2]

Sodium Hydride (60% dispersion, 1.2 eq)

Alkyl Halide (1.1 eq)

DMF (anhydrous)

Procedure:

Cool a solution of 4-methyl-5-nitroindoline in DMF to 0°C.

Add NaH portion-wise. Evolution of

gas will be observed. Stir for 30 mins to ensure deprotonation (color change often to deep
red/brown).

Add the alkyl halide dropwise.

Warm to RT and stir for 12 hours.

Validation: Quench with water. Extract with EtOAc.[3] Successful alkylation is confirmed by

the disappearance of the N-H signal in

-NMR (~6.5 ppm).

Structure-Activity Relationship (SAR) Logic[1]
The following diagram illustrates the decision matrix for modifying the 4-methyl-5-nitroindoline

scaffold during lead optimization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.bldpharm.com/products/16096-32-5.html
https://www.bldpharm.com/products/16096-32-5.html
https://www.chemscene.com/product/165250-69-1.html
https://www.ambeed.com/products/32692-19-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11889528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Methyl-5-nitroindoline
Scaffold

Modification: Reduce Nitro to Amine Modification: N1-Alkylation
4-Methyl Effect:

Twists C5-Substituent
(Selectivity Filter)

Result: H-Bond Donor Created
Target: Kinase Hinge Region

Result: Lipophilicity/Steric Bulk
Target: Hydrophobic Pocket II

Influences

Click to download full resolution via product page

Caption: SAR decision tree highlighting the structural consequences of scaffold modifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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